Cas no 2481-53-0 (4-(3-fluorophenyl)-3-buten-2-one)

2481-53-0 structure
Product name:4-(3-fluorophenyl)-3-buten-2-one
4-(3-fluorophenyl)-3-buten-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-fluorophenyl)-3-buten-2-one
- 3,3-dimethyl-1-methylsulfanyl-butan-2-one oxime
- 1-(methylthio)methyl-2,2-dimethyl propionaldoxime
- 3,3-dimethyl-1-methylthio-2-butane oxime
- 3,3-Dimethyl-1-methylthio-2-butanone oxime
- LS-46727
- EINECS 254-344-3
- 3,3-Dimethyl-1-(methylthio)butan-2-one oxime
- 4-(3-fluoro-phenyl)-but-3-en-2-one
- 2-BUTANONE, 3,3-DIMETHYL-1-(METHYLTHIO)-, OXIME
- BRN 2039406
- 1-(m-Fluorophenyl)-1-buten-3-on
- AC1O74M8
- 3,3-dimethyl-1-methylsulfanyl-butan-2-one oxime; 1-(methylthio)methyl-2,2-dimethyl propionaldoxime; 3,3-dimethyl-1-methylthio-2-butane oxime; 3,3-Dimethyl-1-methylthio-2-butanone oxime; LS-46727; EINECS 254-344-3; 3,3-Dimethyl-1-(methylthio)butan-2-one oxime; 4-(3-fluoro-phenyl)-but-3-en-2-one; 2-BUTANONE, 3,3-DIMETHYL-1-(METHYLTHIO)-, OXIME; BRN 2039406; 1-(m-Fluorophenyl)-1-buten-3-on; AC1O74M8;
- EN300-1846749
- (E)-4-(3-fluorophenyl)but-3-en-2-one
- 38675-91-1
- 3-Buten-2-one,4-(3-fluorophenyl)-
- DTXSID50876252
- SCHEMBL455051
- 2481-53-0
- AKOS013590194
- 4-(3-fluorophenyl)but-3-en-2-one
- HMPIVEBXKYNVET-AATRIKPKSA-N
- CHEMBL73146
- SCHEMBL455052
-
- Inchi: InChI=1S/C10H9FO/c1-8(12)5-6-9-3-2-4-10(11)7-9/h2-7H,1H3/b6-5+
- InChI Key: HMPIVEBXKYNVET-AATRIKPKSA-N
- SMILES: CC(=O)C=CC1=CC(=CC=C1)F
Computed Properties
- Exact Mass: 164.06377
- Monoisotopic Mass: 164.063743068g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.107
- Boiling Point: 259.929°C at 760 mmHg
- Flash Point: 104.41°C
- Refractive Index: 1.544
- PSA: 17.07
- LogP: 2.42790
4-(3-fluorophenyl)-3-buten-2-one Related Literature
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Austin M. Evans,Matthew R. Ryder,Woojung Ji,Michael J. Strauss,Amanda R. Corcos,Edon Vitaku,Nathan C. Flanders,Ryan P. Bisbey,William R. Dichtel Faraday Discuss., 2021,225, 226-240
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Wei Cui,Ruijie Zhu,Yong Zheng,Qifeng Mu,Menghan Pi,Rong Ran J. Mater. Chem. A, 2021,9, 9706-9718
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Alexander Vogel,Holger A. Scheidt,Robert Bittman,Daniel Huster Phys. Chem. Chem. Phys., 2016,18, 3730-3738
-
Liuqing Yang,Joachim Stöckigt Nat. Prod. Rep., 2010,27, 1469-1479
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Ingolf Kahle,Oliver Tröber,Hannes Richter,Stefan Spange New J. Chem., 2013,37, 1479-1485
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